![molecular formula C7H14ClNO B6205167 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride CAS No. 2703778-58-7](/img/no-structure.png)
7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride
Overview
Description
7-Methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride (MEOA-HCl) is an organic compound and a derivative of the amino acid, spiro[3.4]octane. It is a white solid that is soluble in water and organic solvents. MEOA-HCl is used in scientific research as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been used in a variety of laboratory experiments to study the effects of mGluR5 activation on a variety of physiological and biochemical processes.
Mechanism of Action
7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride binds to the allosteric site on the mGluR5 receptor and modulates its activity. It increases the affinity of the receptor for its endogenous agonist, glutamate, and increases the receptor's affinity for its positive allosteric modulators. This results in increased activation of the mGluR5 receptor, which in turn results in a variety of physiological and biochemical changes.
Biochemical and Physiological Effects
This compound has been shown to modulate a variety of physiological and biochemical processes. It has been shown to modulate learning and memory, anxiety, depression, addiction, and pain. It has also been shown to modulate neuronal development and plasticity.
Advantages and Limitations for Lab Experiments
7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride has several advantages for lab experiments. It is a potent and selective mGluR5 agonist that is easy to synthesize and is soluble in water and organic solvents. It is also relatively stable and has a long shelf life. However, it has some limitations. It is not water soluble at high concentrations and it is not very soluble in organic solvents at low concentrations. It is also not very stable in the presence of light or heat.
Future Directions
Future research on 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride could focus on its potential therapeutic applications. Studies could be conducted to investigate its potential for treating a variety of neurological and psychiatric disorders, such as anxiety, depression, addiction, and pain. Studies could also be conducted to investigate its potential for treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, studies could be conducted to investigate its potential for modulating neuronal development and plasticity.
Synthesis Methods
7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride is synthesized from the reaction of 1-amino-3-methyl-bicyclo[3.3.1]nonane hydrochloride (AMBN-HCl) and 7-chloro-5-oxa-2-azaspiro[3.4]octane (COA-HCl). The reaction is catalyzed by a strong base, such as sodium hydride, to form the desired product. The reaction is carried out in an organic solvent, such as dichloromethane, at room temperature. The reaction is complete in 30 minutes and yields up to 95% of the desired product.
Scientific Research Applications
7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride is used in a variety of scientific research applications. It is used as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been used in studies to investigate the effects of mGluR5 activation on a variety of physiological and biochemical processes, including learning and memory, anxiety, depression, addiction, and pain. It has also been used in studies to investigate the effects of mGluR5 activation on neuronal development and plasticity.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride involves the reaction of 2-methyl-1,3-propanediol with 2-aminoethanol to form the intermediate compound 7-methyl-5-oxa-2-azaspiro[3.4]octan-6-ol. This intermediate is then reacted with hydrochloric acid to form the final product, 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride.", "Starting Materials": [ "2-methyl-1,3-propanediol", "2-aminoethanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-1,3-propanediol is reacted with 2-aminoethanol in the presence of a catalyst to form the intermediate compound 7-methyl-5-oxa-2-azaspiro[3.4]octan-6-ol.", "Step 2: The intermediate compound is then reacted with hydrochloric acid to form the final product, 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride." ] } | |
| 2703778-58-7 | |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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